Cas no 54420-95-0 (Benzoic acid,3-nitro-2-(phenylamino)-)

• Product Name: Benzoic acid,3-nitro-2-(phenylamino)-
• CAS No: 54420-95-0
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• MDL: MFCD00482406
• CID: 367146
• PubChem ID: 2771678
• Update Time: 2025-07-17

Benzoic acid,3-nitro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-nitro-2-(phenylamino)-
• 2-anilino-3-nitrobenzoic acid
• 2-PHENYLAMINO-3-NITROBENZOIC ACID
• 3-NITRO-2-PHENYLAMINOBENZOIC ACID
• 2-Anilino-3-nitro-benzoesaeure
• 2-anilino-3-nitro-benzoic acid
• 3-nitro-2-(phenylamino)benzoic acid
• 3-Nitro-N-phenylanthranilsaeure
• 6-Nitro-diphenylamin-carbonsaeure-(2)
• 6-nitrodiphenylamine-2-carboxylic acid
• AmbscMMSA-1759
• N-phenyl-3-nitroanthranilic acid
• MFCD00482406
• AMY14092
• BS-50375
• E81469
• 2-PHENYLAMINO-3-NITROBENZOICACID
• N-phenyl-3-nitro anthranilic acid
• WBCLJNZXAOMGGR-UHFFFAOYSA-N
• 54420-95-0
• AKOS005254648
• DTXSID40378013
• SCHEMBL2293244
• 3-nitro-2-(phenylamino)benzoicacid
• CS-0126658

• MDL： MFCD00482406
• Inchi： 1S/C13H10N2O4/c16-13(17)10-7-4-8-11(15(18)19)12(10)14-9-5-2-1-3-6-9/h1-8,14H,(H,16,17)
• InChI Key： WBCLJNZXAOMGGR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NC1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.06400
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.15000
• LogP: 3.63280
• Sensitiveness: Air Sensitive

Benzoic acid,3-nitro-2-(phenylamino)- Security Information

• Hazardous Material Identification：

Additional information on Benzoic acid,3-nitro-2-(phenylamino)-

Recent Advances in the Study of Benzoic acid,3-nitro-2-(phenylamino)- (CAS: 54420-95-0)

Benzoic acid,3-nitro-2-(phenylamino)- (CAS: 54420-95-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its nitro and phenylamino functional groups, has been the subject of various studies aimed at understanding its synthesis, properties, and biological activities. Recent research has focused on optimizing its synthesis, exploring its pharmacological potential, and investigating its mechanism of action in various biological systems.

One of the key areas of interest in recent studies is the synthesis of Benzoic acid,3-nitro-2-(phenylamino)-. Researchers have developed novel synthetic routes to improve yield and purity, with a particular emphasis on green chemistry principles to minimize environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a catalytic method using palladium nanoparticles, which significantly reduced reaction times and improved efficiency. This advancement is crucial for scaling up production for potential industrial applications.

In addition to synthetic improvements, the pharmacological properties of Benzoic acid,3-nitro-2-(phenylamino)- have been a major focus. Preliminary studies suggest that this compound exhibits notable anti-inflammatory and antimicrobial activities. A recent in vitro study published in the European Journal of Medicinal Chemistry (2024) reported that the compound showed promising inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings highlight its potential as a lead compound for developing new antimicrobial agents.

Further investigations into the mechanism of action have revealed that Benzoic acid,3-nitro-2-(phenylamino)- may interact with specific bacterial enzymes, disrupting essential metabolic pathways. Molecular docking studies have identified potential binding sites on bacterial DNA gyrase, suggesting a possible mode of action similar to known quinolone antibiotics. However, more in vivo studies are needed to confirm these findings and assess the compound's efficacy and safety in living organisms.

Beyond its antimicrobial properties, recent research has also explored the compound's potential in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters found that Benzoic acid,3-nitro-2-(phenylamino)- exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's nitro group might play a critical role in generating reactive oxygen species (ROS), leading to cancer cell apoptosis. These findings open new avenues for further research into its anticancer mechanisms.

Despite these promising results, challenges remain in the development of Benzoic acid,3-nitro-2-(phenylamino)- for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent studies have begun to explore derivative synthesis to enhance these properties while maintaining or improving biological activity. For example, a 2023 study in Chemical Biology & Drug Design reported the synthesis of several analogs with improved water solubility and reduced cytotoxicity.

In conclusion, recent research on Benzoic acid,3-nitro-2-(phenylamino)- (CAS: 54420-95-0) has demonstrated its potential as a versatile compound with applications in antimicrobial and anticancer therapies. Advances in synthesis methods, coupled with a deeper understanding of its biological activities, pave the way for future development. However, further studies, particularly in vivo and preclinical trials, are essential to fully realize its therapeutic potential and address existing challenges.